Cas no 582313-58-4 (ADENOSINE, 2-FLUORO-2'-C-METHYL-)

• Product Name: ADENOSINE, 2-FLUORO-2'-C-METHYL-
• CAS No: 582313-58-4
• MF: C₁₁H₁₄FN₅O₄
• MW: 299.258365154266
• CID: 3345085
• PubChem ID: 9948218
• Update Time: 2025-04-21

ADENOSINE, 2-FLUORO-2'-C-METHYL- Chemical and Physical Properties

Names and Identifiers

• ADENOSINE, 2-FLUORO-2'-C-METHYL-
• 582313-58-4
• SCHEMBL3929236
• CHEMBL3793806
• DTXSID001302443
• Adenosine, 2-fluoro-2a(2)-C-methyl-

• Inchi： 1S/C11H14FN5O4/c1-11(20)6(19)4(2-18)21-9(11)17-3-14-5-7(13)15-10(12)16-8(5)17/h3-4,6,9,18-20H,2H2,1H3,(H2,13,15,16)/t4-,6-,9-,11-/m1/s1
• InChI Key： PLKRCVTXQHGOJJ-GITKWUPZSA-N
• SMILES： FC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@](C)([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 299.10298211Da
• Monoisotopic Mass: 299.10298211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 140Ų